Cas no 2229206-91-9 (1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol)

• Product Name: 1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol
• CAS No: 2229206-91-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6052632
• PubChem ID: 165627335
• Update Time: 2025-06-08

1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol
• 1-[(3-methyl-1,2-oxazol-5-yl)methyl]cyclopropan-1-ol
• 2229206-91-9
• EN300-1788612

• Inchi： 1S/C8H11NO2/c1-6-4-7(11-9-6)5-8(10)2-3-8/h4,10H,2-3,5H2,1H3
• InChI Key： CCDHTIVRIYQPJU-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC(C)=NO2)CC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol (CAS No. 2229206-91-9)

1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol (CAS No. 2229206-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclopropanol moiety with a 3-methyl-1,2-oxazole ring, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate molecular interactions in biological systems.

In recent years, the demand for heterocyclic compounds like 1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol has surged, driven by their role in developing small-molecule therapeutics. The compound's oxazole ring is a key pharmacophore, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the cyclopropyl group enhances metabolic stability, making it a valuable asset in medicinal chemistry. These attributes align with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

The synthesis of CAS No. 2229206-91-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

From an industrial perspective, 1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol is often utilized as a building block for more complex molecules. Its applications span crop protection formulations, where it may act as a synergist, to material science, where its rigid structure contributes to polymer stability. The compound's low toxicity profile further expands its utility in consumer-facing sectors, such as cosmetic additives and flavor enhancers.

Emerging studies highlight the compound's potential in neurological research, particularly in modulating GABA receptors—a hot topic in neurodegenerative disease therapeutics. This connection to brain health and cognitive function resonates with public interest in nootropics and anti-aging solutions, frequently searched topics in health forums and academic databases.

Quality control for CAS No. 2229206-91-9 relies on HPLC, NMR, and mass spectrometry to ensure compliance with pharmaceutical-grade standards. Regulatory frameworks like REACH and ICH guidelines govern its production, reflecting the compound's alignment with global safety protocols. As research progresses, patent filings related to its derivatives continue to rise, signaling its commercial viability.

In summary, 1-(3-methyl-1,2-oxazol-5-yl)methylcyclopropan-1-ol represents a convergence of innovation and practical application. Its adaptability across industries—from life sciences to advanced materials—positions it as a compound of enduring relevance. Future explorations may unlock further capabilities, particularly in personalized therapeutics and smart materials, areas poised for exponential growth.